
G6PDi-1 solubility and preparation for stock
solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G6PDi-1

Cat. No.: B15604557 Get Quote

Application Notes and Protocols for G6PDi-1
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of stock

solutions for G6PDi-1, a potent and reversible inhibitor of glucose-6-phosphate dehydrogenase

(G6PD).

Introduction
G6PDi-1 is a non-steroidal, cell-active inhibitor of the enzyme glucose-6-phosphate

dehydrogenase (G6PD), with an IC50 of 70 nM.[1][2][3][4] As the rate-limiting enzyme of the

pentose phosphate pathway (PPP), G6PD plays a crucial role in cellular redox balance and the

biosynthesis of nucleotides. Inhibition of G6PD by G6PDi-1 leads to the depletion of NADPH,

which in turn can modulate various cellular processes, including inflammatory responses.[1][2]

[3][5] Specifically, G6PDi-1 has been shown to decrease the production of inflammatory

cytokines in T cells and suppress the oxidative burst in neutrophils.[1][2][3][5] These

characteristics make G6PDi-1 a valuable tool for research in metabolism, immunology, and

cancer biology.
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Property Value

Molecular Formula C₁₄H₁₂N₄OS[1][2][4]

Molecular Weight 284.34 g/mol [1][2]

Appearance Crystalline solid[4]

Purity ≥98%[1][2][4]

CAS Number 2457232-14-1[1][2][4]

Solubility Data
G6PDi-1 exhibits limited solubility in aqueous solutions but is readily soluble in several organic

solvents. It is crucial to use fresh, anhydrous solvents, as the presence of moisture can

significantly impact solubility.[3][6]

Solvent Maximum Concentration

DMSO 50 - 100 mM[1][2][3]

DMF 15 mg/mL[4]

DMF:PBS (pH 7.2) (1:4) 0.20 mg/mL[4]

Water Insoluble[6]

Ethanol Insoluble[6][7]

Experimental Protocols
Preparation of a 10 mM G6PDi-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of G6PDi-1 in dimethyl

sulfoxide (DMSO).

Materials:

G6PDi-1 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility,

especially if the stock solution will be used for cell-based assays.

Weighing G6PDi-1: Carefully weigh the desired amount of G6PDi-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.84 mg of G6PDi-1 (based on a

molecular weight of 284.34 g/mol ). Note: It is highly recommended to use the batch-specific

molecular weight provided on the product's certificate of analysis for precise calculations.[1]

[2]

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

G6PDi-1 powder. To continue the example, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. If

dissolution is slow, gentle warming or brief sonication can be used to facilitate the process.[3]

Storage: Once fully dissolved, the stock solution is ready for use. For short-term storage (up

to 1 month), store at -20°C.[3][6] For long-term storage (up to 6 months), aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at

-80°C.[3][6]

Preparation of Working Solutions
For most cell-based assays, the DMSO stock solution of G6PDi-1 needs to be further diluted in

the appropriate cell culture medium to the final desired concentration.
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The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the frozen stock for each experiment to ensure

consistency and activity.

When diluting the DMSO stock into aqueous media, add the stock solution to the media and

mix immediately to prevent precipitation of the compound.
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Caption: Inhibition of G6PD by G6PDi-1 in the Pentose Phosphate Pathway.
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Experimental Workflow for G6PDi-1 Stock Solution
Preparation

Workflow for G6PDi-1 Stock Solution Preparation
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Click to download full resolution via product page

Caption: Step-by-step workflow for preparing G6PDi-1 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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